Cas no 2227428-17-1 (Benzoic acid, 3-[(2-amino-5-thiazolyl)methyl]-, ethyl ester)

Benzoic acid, 3-[(2-amino-5-thiazolyl)methyl]-, ethyl ester is a versatile organic compound. It offers a unique combination of aromatic and thiazole functionalities, which enhances its reactivity in various chemical reactions. This ester exhibits excellent solubility in organic solvents, making it suitable for synthetic applications. Its structural complexity and functional groups provide a wide range of synthetic possibilities, making it a valuable intermediate in organic synthesis.

Benzoic acid, 3-[(2-amino-5-thiazolyl)methyl]-, ethyl ester structure

2227428-17-1 structure

Product Name:Benzoic acid, 3-[(2-amino-5-thiazolyl)methyl]-, ethyl ester

CAS No:2227428-17-1

MF:C₁₃H₁₄N₂O₂S

MW:262.327461719513

CID:5849204

PubChem ID:137937912

Update Time:2025-06-18

Benzoic acid, 3-[(2-amino-5-thiazolyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-[(2-amino-5-thiazolyl)methyl]-, ethyl ester
- Ethyl 3-[(2-amino-1,3-thiazol-5-yl)methyl]benzoate
- EN300-6511113
- 2227428-17-1
- Inchi： 1S/C13H14N2O2S/c1-2-17-12(16)10-5-3-4-9(6-10)7-11-8-15-13(14)18-11/h3-6,8H,2,7H2,1H3,(H2,14,15)
- InChI Key： XMRHFIKMLDHSEK-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC=CC(CC2SC(N)=NC=2)=C1

Computed Properties

Exact Mass: 262.07759887g/mol
Monoisotopic Mass: 262.07759887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 93.4Å²

Benzoic acid, 3-[(2-amino-5-thiazolyl)methyl]-, ethyl ester Pricemore >>

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Enamine	EN300-6511113-0.05g	ethyl 3-[(2-amino-1,3-thiazol-5-yl)methyl]benzoate	2227428-17-1	95.0%	0.05g	$359.0	2025-03-14
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